![molecular formula C7H4BrClN2 B1521826 7-Bromo-3-chloro-1H-indazole CAS No. 885271-75-0](/img/structure/B1521826.png)
7-Bromo-3-chloro-1H-indazole
Overview
Description
“7-Bromo-3-chloro-1H-indazole” is a chemical compound with the molecular formula C7H4BrClN2 . It is a solid substance .
Synthesis Analysis
The synthesis of 1H-indazoles, including compounds like “this compound”, has been a topic of research in recent years . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of “this compound” consists of a heterocyclic indazole ring substituted with bromine and chlorine atoms .Chemical Reactions Analysis
The chemical reactions involving 1H-indazoles have been studied extensively. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 231.48 .Scientific Research Applications
Inhibition Activities and Biological Properties
7-Bromo-3-chloro-1H-indazole derivatives have been investigated for their potential as inhibitors and for their biological activities. For example, 7-nitro indazole (7-NI) and its derivatives, including bromo and nitro substituted indazoles, have shown potent inhibitory effects on nitric oxide synthase (NOS) enzyme activity. This suggests their potential utility in studying the biological roles of nitric oxide (NO) (Bland-Ward & Moore, 1995). Additionally, studies on the crystal and molecular structures of biologically active nitroindazoles have facilitated the understanding of their interaction mechanisms, providing a foundation for further research into their biological applications (Cabildo et al., 2011).
Synthetic Methodologies and Chemical Properties
The synthesis and modification of indazole derivatives, including those substituted with bromo and chloro groups, are central to developing new pharmaceuticals and materials. Research has led to efficient synthesis methods for 2H-indazole derivatives from halobenzaldehydes, showcasing the role of copper(I) oxide nanoparticles in facilitating these reactions. This highlights the importance of indazole derivatives in organic synthesis and drug development (Sharghi & Aberi, 2014). Another study focused on the regioselective protection and subsequent amine coupling reactions of indazoles, illustrating the versatility of these compounds in creating a broad range of novel derivatives (Slade et al., 2009).
Mechanism of Action
Target of Action
It is known that indazole derivatives can inhibit various kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .
Mode of Action
Indazole derivatives are known to inhibit, regulate, and/or modulate their target kinases . This inhibition can lead to the disruption of the normal cell cycle or volume regulation, which can result in the prevention of disease progression .
Biochemical Pathways
Given that indazole derivatives can inhibit kinases such as chk1, chk2, and h-sgk , it can be inferred that the compound may affect pathways related to cell cycle regulation and cell volume control .
Result of Action
Given its potential inhibitory effects on various kinases , it can be inferred that the compound may disrupt normal cell cycle regulation and cell volume control, potentially leading to the prevention of disease progression .
Safety and Hazards
The safety data sheet for “7-Bromo-3-chloro-1H-indazole” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and ensure adequate ventilation when handling this compound .
properties
IUPAC Name |
7-bromo-3-chloro-2H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClN2/c8-5-3-1-2-4-6(5)10-11-7(4)9/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXOKLXYCYCXCCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C(=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20672122 | |
Record name | 7-Bromo-3-chloro-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885271-75-0 | |
Record name | 7-Bromo-3-chloro-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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